Cas no 76650-30-1 (Ethanone, 1-(3'-methoxy[1,1'-biphenyl]-4-yl)-)

• Product Name: Ethanone, 1-(3'-methoxy[1,1'-biphenyl]-4-yl)-
• CAS No: 76650-30-1
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• CID: 561988
• PubChem ID: 3367774
• Update Time: 2025-11-01

Ethanone, 1-(3'-methoxy[1,1'-biphenyl]-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3'-methoxy[1,1'-biphenyl]-4-yl)-
• 1-(3'-Methoxy[1,1'-biphenyl]-4-yl)ethan-1-one
• 1-(3'-METHOXYBIPHENYL-4-YL)ETHANONE
• 1-[4-(3-methoxyphenyl)phenyl]ethanone
• 3-methoxybiphenyl
• 4-acetyl-3'-methoxybiphenyl
• 1-(3'-methoxy[1,1'-biphenyl]-4-yl)ethanone
• A838777
• SCHEMBL2998997
• CS-0326433
• 1-(3'-Methoxy-[1,1'-biphenyl]-4-yl)ethan-1-one
• 1-[4-(3-methoxyphenyl)-phenyl]-ethanone
• PS-5908
• 1-(3'-methoxybiphenyl-4-yl)ethanone, AldrichCPR
• FT-0740329
• 1-{3'-methoxy-[1,1'-biphenyl]-4-yl}ethan-1-one
• DTXSID80391867
• BB 0222549
• AKOS004113721
• BDA65030
• 1-(3'-methoxy-biphenyl-4-yl)-ethanone
• 76650-30-1

• MDL： MFCD04039105
• Inchi： 1S/C15H14O2/c1-11(16)12-6-8-13(9-7-12)14-4-3-5-15(10-14)17-2/h3-10H,1-2H3
• InChI Key： RINJTUZMQGRYAL-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C1C=CC(C(C)=O)=CC=1

Computed Properties

• Exact Mass: 226.09900
• Monoisotopic Mass: 226.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.076
• Boiling Point: 356.6°C at 760 mmHg
• Flash Point: 157.6°C
• Refractive Index: 1.555
• PSA: 26.30000
• LogP: 3.56480

Ethanone, 1-(3'-methoxy[1,1'-biphenyl]-4-yl)- Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethanone, 1-(3'-methoxy[1,1'-biphenyl]-4-yl)-

Ethanone, 1-(3'-methoxy[1,1'-biphenyl]-4-yl)- (CAS No. 76650-30-1)

Ethanone, 1-(3'-methoxy[1,1'-biphenyl]-4-yl)-, also known by its CAS registry number 76650-30-1, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of aromatic ketones and features a biphenyl structure with a methoxy substituent. The biphenyl system is a key structural element that contributes to its stability and reactivity. Recent studies have highlighted its role in various fields, including pharmaceuticals, materials science, and organic synthesis.

The molecular structure of Ethanone, 1-(3'-methoxy[1,1'-biphenyl]-4-yl)- consists of two phenyl rings connected by a single bond (biphenyl), with a methoxy group (-OCH₃) attached to the para position of one ring. The ketone group (C=O) is located at the para position of the other phenyl ring. This arrangement imparts unique electronic and steric properties to the molecule, making it versatile for various chemical reactions. Researchers have explored its potential as a building block in organic synthesis, particularly in the construction of complex molecules with biologically relevant frameworks.

Recent advancements in synthetic chemistry have led to novel methods for synthesizing Ethanone, 1-(3'-methoxy[1,1'-biphenyl]-4-yl)-. One notable approach involves the use of palladium-catalyzed coupling reactions, which enable efficient construction of the biphenyl core. These methods have significantly improved the yield and purity of the compound, making it more accessible for large-scale applications. Additionally, computational studies have provided deeper insights into the electronic structure and reactivity of this compound, paving the way for its use in advanced materials and drug discovery.

In the pharmaceutical industry, Ethanone, 1-(3'-methoxy[1,1'-biphenyl]-4-yl)- has shown promise as a lead compound for developing bioactive molecules. Its ability to interact with specific biological targets makes it a valuable tool in drug design. For instance, studies have demonstrated its potential as an antagonist for certain G-protein coupled receptors (GPCRs), which are key targets in treating various diseases such as cardiovascular disorders and neurodegenerative conditions.

Beyond pharmaceutical applications, this compound has also found utility in materials science. Its aromaticity and stability make it an attractive candidate for use in organic electronics. Researchers have investigated its potential as a component in organic light-emitting diodes (OLEDs) and other optoelectronic devices. The biphenyl structure contributes to its high thermal stability and mechanical strength, which are essential properties for such applications.

Moreover, recent environmental studies have focused on the degradation pathways of Ethanone, 1-(3'-methoxy[1,1'-biphenyl]-4-yl)-. Understanding its environmental fate is crucial for assessing its safety and sustainability. Findings indicate that the compound undergoes biodegradation under specific conditions, reducing its environmental impact when properly managed.

In conclusion, Ethanone, 1-(3'-methoxy[1,1'-biphenyl]-4-yl)- (CAS No. 76650-30-1) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure and properties continue to drive innovative research and development efforts. As advancements in synthetic methods and material science progress further elucidate its potential uses and benefits.